Cas no 10281-56-8 (1,6-Octadiene,3,7-dimethyl-, (3R)-)
10281-56-8 structure
Product Name:1,6-Octadiene,3,7-dimethyl-, (3R)-
CAS No:10281-56-8
MF:C10H18
MW:138.249923229218
CID:118497
PubChem ID:10997105
Update Time:2025-04-18
1,6-Octadiene,3,7-dimethyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Octadiene,3,7-dimethyl-, (3R)-
- (-)-BETA-CITRONELLENE
- (?)-β-Citronellene
- (3R)-3,7-dimethylocta-1,6-diene
- ()-beta-Citronellene
- FUDNBFMOXDUIIE-JTQLQIEISA-N
- (-)-(R)-.BETA.-CITRONELLENE
- NS00114102
- (-)-beta-Citronellene, technical, >=90% (sum of enantiomers, GC)
- (-)-citronellene
- UNII-18B648YA2C
- 18B648YA2C
- R-Citronellene
- Dihydromyrcene, (-)-
- 3,7-Dimethyl-1,6-octadiene, (3R)- #
- (R)-3,7-Dimethyl-1,6-octadiene
- (R)-3,7-Dimethylocta-1,6-diene
- 1,6-Octadiene, 3,7-dimethyl-, (3R)-
- 10281-56-8
- J-519844
- Q27251992
- J-000806
- (-)-(R)-beta-Citronellene
- BETA-CITRONELLENE
- R(-)3,7-Dimethyl-1,6-octadiene
- (-)-.beta.-Citronellene
- DTXSID0058726
- (-)-Dihydromyrcene
-
- Inchi： 1S/C10H18/c1-5-10(4)8-6-7-9(2)3/h5,7,10H,1,6,8H2,2-4H3/t10-/m0/s1
- InChI Key： FUDNBFMOXDUIIE-JTQLQIEISA-N
- SMILES： [C@@H](C=C)(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 138.14094
- Monoisotopic Mass: 138.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.761 g/mL at 20 °C(lit.)
- Boiling Point: ~155 °C(lit.)
- Flash Point: 38 °C
- Refractive Index: n20/D 1.439
- PSA: 0
- LogP: 3.55490
- Solubility: Not determined
1,6-Octadiene,3,7-dimethyl-, (3R)- Related Literature
-
Paul N. Davey,Martyn J. Earle,Jennifer T. Hamill,Suhas P. Katdare,David W. Rooney,Kenneth R. Seddon Green Chem. 2010 12 628
-
2. Shape selective oxidation using titanium silicates: epoxidation of dihydromyrcene and the model compounds 2-methylpent-2-ene and 3-methylpent-1-eneLee J. Schofield,Owain J. Kerton,Paul McMorn,Donald Bethell,Simon Ellwood,Graham J. Hutchings J. Chem. Soc. Perkin Trans. 2 2002 2064
-
Sambhu Radhakrishnan,Charlotte Lejaegere,Karel Duerinckx,Wei-Shang Lo,Alysson F. Morais,Dirk Dom,C. Vinod Chandran,Ive Hermans,Johan A. Martens,Eric Breynaert Mater. Horiz. 2023 10 3702
-
George F. Bloomfield J. Chem. Soc. 1944 114
-
Ernest Harold Farmer,Donald A. Sutton J. Chem. Soc. 1942 139
10281-56-8 (1,6-Octadiene,3,7-dimethyl-, (3R)-) Related Products
- 105-90-8(geranyl propionate)
- 2436-90-0(3,7-Dimethylocta-1,6-diene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk